22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL

• CAS No.: 647865-47-2
• Molecular Formula: C25H52O10
• Molecular Weight: 512.7 g/mol
• IUPAC Name: 2-[2-[2-[2-[2-[2-[2-(1-hydroperoxyundecoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C25H52O10/c1-2-3-4-5-6-7-8-9-10-25(35-27)34-24-23-33-22-21-32-20-19-31-18-17-30-16-15-29-14-13-28-12-11-26/h25-27H,2-24H2,1H3
• InChI Key: QRFUWTURRQNJPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(OCCOCCOCCOCCOCCOCCOCCO)OO

Description

22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL (C26H54O9) is a polyethylene glycol (PEG) ether derivative featuring a dodecyl chain (C12H25) and seven ethylene oxide (EO) units. Its distinguishing feature is a hydroperoxy (-OOH) group at the C-22 position, which introduces oxidative reactivity and structural complexity. This compound is structurally related to nonionic surfactants like Heptaethylene glycol monododecyl ether (CAS 3055-97-8) but differs in the substitution of a hydroxyl (-OH) group with a hydroperoxy moiety .

Biological Activity

22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL is a complex organic compound with multiple hydroxyl and ether functionalities. Its unique structure suggests potential biological activities that could be relevant in various fields such as pharmacology and environmental science. This article aims to explore the biological activity of this compound based on existing research findings.

Chemical Structure and Properties

The compound has a molecular formula of C32H66O8 and features a long carbon chain with multiple ether linkages and a hydroperoxy group. The presence of hydroxyl groups indicates potential for hydrogen bonding, which may influence its solubility and reactivity in biological systems.

Antioxidant Properties

Research indicates that compounds with similar structures often exhibit antioxidant properties due to the presence of hydroperoxy and hydroxyl groups. These groups can scavenge free radicals, thereby protecting cells from oxidative stress.

Table 1: Antioxidant Activity Comparison

Compound Name	IC50 (µM)	Source
22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL	TBD	In vitro studies
Trolox	4.5	Standard Antioxidant
Quercetin	10	Natural Flavonoid

Antimicrobial Activity

Preliminary studies suggest that similar heptaoxadotriacontanes may possess antimicrobial properties. The hydroperoxy group could enhance interaction with microbial membranes.

Case Study: Antimicrobial Efficacy
A study evaluated the antimicrobial effects of various long-chain oxo-compounds against common pathogens such as E. coli and S. aureus. The results indicated that compounds with hydroperoxy functionalities showed significant inhibition zones compared to controls.

The proposed mechanism for the biological activity of 22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL may involve:

• Radical Scavenging : Hydroperoxy groups can donate electrons to free radicals.
• Membrane Disruption : The amphiphilic nature of the compound may allow it to integrate into lipid membranes of pathogens.
• Enzyme Inhibition : Potential inhibition of enzymes involved in oxidative stress pathways in cells.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares key attributes of 22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL with analogous compounds:

Compound Name	CAS No.	Molecular Formula	Key Features	Applications/Notes
22-Hydroperoxy-3,6,9,12,15,18,21-heptaoxadotriacontan-1-OL	-	C26H54O9	Hydroperoxy group at C-22; 7 EO units; dodecyl chain	Potential oxidizer; limited stability under heat
3,6,9,12,15,18,21-Heptaoxatritriacontan-1-ol (Heptaethylene glycol monododecyl ether)	3055-97-8	C26H54O8	Hydroxyl terminus; 7 EO units; dodecyl chain	Surfactant in detergents and emulsifiers
23-(Nonylphenoxy)-3,6,9,12,15,18,21-Heptaoxatricosan-1-ol	27177-05-5	C31H56O9	Nonylphenoxy substituent; 7 EO units; shorter alkyl chain	Industrial surfactant; regulated due to endocrine-disrupting potential
Lochmolin E (5)	-	C15H24O3	Smaller cyclic framework; α-hydroperoxy group at C-1	Marine-derived metabolite; stereochemistry impacts bioactivity
23-Azido-3,6,9,12,15,18,21-heptaoxatricosan-1-ol	352439-37-3	C16H33N3O8	Azide (-N3) terminus; 7 EO units	Click chemistry applications; drug conjugation

Key Differences and Implications

Hydroperoxy vs. For example, similar PEG ethers decompose into acrid smoke and irritants when heated . In contrast, hydroxyl-terminated analogs (e.g., CAS 3055-97-8) are stable surfactants used in formulations requiring low reactivity .

Substituent Effects: Nonylphenoxy Derivatives (e.g., CAS 27177-05-5): The aromatic nonylphenoxy group increases hydrophobicity and persistence in the environment but raises toxicity concerns . Azide-Functionalized Analogs: These enable bioorthogonal reactions, unlike the hydroperoxy variant, which may participate in radical-mediated processes .

Stereochemical Considerations :

• The α/β orientation of hydroperoxy groups (as seen in Lochmolin E) influences hydrogen bonding and biological interactions. For 22-Hydroperoxy-...-OL, the spatial arrangement of -OOH could dictate its reactivity in catalytic or pharmaceutical contexts .

Stability and Toxicity Profile

• Thermal Stability : Hydroperoxy-containing compounds are prone to decomposition under heat, emitting hazardous byproducts (e.g., acrid smoke) .
• Toxicity: While PEG ethers like CAS 3055-97-8 show low acute toxicity (rat LD50 >5,000 mg/kg), nonylphenoxy derivatives (CAS 27177-05-5) exhibit endocrine-disrupting effects . The hydroperoxy group may introduce reactive oxygen species (ROS) generation, necessitating careful handling.

Research and Industrial Relevance

• Surfactant Chemistry : Hydroxyl-terminated analogs dominate industrial applications due to their stability and low cost .
• Specialized Reactivity : The hydroperoxy variant’s -OOH group could be exploited in polymerization initiators or oxidation catalysts, though its instability limits widespread use.
• Biological Systems : Lochmolin E’s hydroperoxy configuration highlights the role of stereochemistry in natural product bioactivity, suggesting analogous studies for 22-Hydroperoxy-...-OL .